Computed Lipophilicity vs. 5-Amino and 5-Propylamino Analogs
The target compound carries a computed XLogP3 of 2.0, placing it approximately two log units above the 5-amino primary amine analog (XLogP3 = 0.6) and 1.2 log units above the 5-(n-propylamino) regioisomer (LogP = 0.83) [1] . This magnitude of difference is associated with sharply higher predicted passive membrane permeability and blood-brain barrier penetration potential, but also increased susceptibility to cytochrome P450 metabolism and plasma protein binding [2].
| Evidence Dimension | Computed lipophilicity (XLogP3 / LogP) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.0 |
| Comparator Or Baseline | 5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile: XLogP3 = 0.6; 1,3-Dimethyl-5-(propylamino)-1H-pyrazole-4-carbonitrile: LogP = 0.83; 1,3-Dimethyl-1H-pyrazole-4-carbonitrile (core): LogP = 0.60 |
| Quantified Difference | ΔXLogP = +1.4 vs. 5-amino; ΔXLogP ≈ +1.17 vs. n-propylamino; ΔXLogP = +1.4 vs. core scaffold |
| Conditions | Computed values (PubChem XLogP3-AA algorithm and vendor calculated LogP); not experimentally determined logD₇.₄ values |
Why This Matters
A ΔXLogP of >1.0 unit between analogs predicts functionally distinct ADME behaviour; procurement of the isopropylamino derivative is justified when higher membrane permeability or CNS exposure is sought, whereas the 5-amino analog is more appropriate for solubility-limited screens.
- [1] PubChem CID 63756974 – Computed XLogP3-AA = 2.0. https://pubchem.ncbi.nlm.nih.gov/compound/63756974 View Source
- [2] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. doi:10.1517/17460441003605098 View Source
